Cas no 861207-68-3 ((E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine)

• Product Name: (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine
• CAS No: 861207-68-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD04124816
• CID: 991379
• Update Time: 2025-06-11

(E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-METHOXYBENZENECARBALDEHYDE OXIME
• (E)-1-(3-Chloro-4-methoxyphenyl)-N-hydroxymethanimine
• 3-CHLORO-4-METHOXYBENZENECARALDEHYDE OXIME
• (E)-N-[(3-chloro-4-methoxyphenyl)methylidene]hydroxylamine
• HMS1368I07
• FCH849205
• FCH5105622
• (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine

• MDL： MFCD04124816
• Inchi： 1S/C8H8ClNO2/c1-12-8-3-2-6(5-10-11)4-7(8)9/h2-5,11H,1H3/b10-5+
• InChI Key： HVLSMUKUKRFWAQ-BJMVGYQFSA-N
• SMILES： ClC1C=C(/C=N/O)C=CC=1OC

Computed Properties

• Exact Mass: 185.024
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 287.0±30.0 °C at 760 mmHg
• Flash Point: 127.3±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine

Latest Research Insights on (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine (CAS: 861207-68-3)

In recent years, (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine (CAS: 861207-68-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its hydroxamic acid derivative structure, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents. The presence of the chloro and methoxy substituents on the phenyl ring enhances its binding affinity to various biological targets, making it a promising candidate for drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers employed molecular docking and kinetic assays to demonstrate that this compound exhibits selective inhibition against HDAC6, with an IC50 value of 0.8 μM. The study further highlighted the compound's ability to induce apoptosis in cancer cell lines, suggesting its potential as a lead compound for anticancer therapy.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine was utilized as a key intermediate in the synthesis of novel nitric oxide (NO) donors. The study revealed that derivatives of this compound exhibited potent vasodilatory effects in preclinical models, with improved stability and bioavailability compared to traditional NO donors. These findings open new avenues for the development of cardiovascular therapeutics.

In addition to its pharmacological potential, recent research has also focused on the synthetic optimization of (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine. A 2023 study in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route using catalytic hydrogenation, achieving a yield of 85% with minimal byproducts. This methodological advancement addresses previous challenges related to the compound's synthesis, facilitating its broader application in drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine-based therapeutics. Current research is actively investigating its pharmacokinetic properties and potential off-target effects to ensure safety and efficacy. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into preclinical and clinical trials, particularly for oncology and cardiovascular indications.

In conclusion, (E)-N-[(3-Chloro-4-methoxyphenyl)methylidene]hydroxylamine (CAS: 861207-68-3) represents a multifaceted compound with substantial promise in medicinal chemistry. Its applications span from enzyme inhibition to vasodilation, underpinned by robust synthetic methodologies. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing existing limitations.